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Get Quote

The table below summarizes the key information and classical precipitation synthesis method for

dimercury(I) oxalate.

Property Description

Chemical Formula C₂Hg₂O₄ [1]

CAS Number 2949-11-3 [1]

Molecular Weight 489.2 g/mol [1]

Solubility Product (Ksp) ( 1.75 \times 10^{-13} ) [1]

IUPAC Name mercury(1+); oxalate [1]

SMILES Notation C(=O)(C(=O)[O-])[O-].[Hg+].[Hg+] [1]

Classical Precipitation Synthesis Protocol [1]

The most common synthesis involves a precipitation reaction between mercury(I) nitrate and oxalic acid in

aqueous solution. The stoichiometric reaction is: Hg₂(NO₃)₂ + H₂C₂O₄ → Hg₂C₂O₄ + 2HNO₃
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Procedure: An aqueous solution of mercury(I) nitrate is mixed with an aqueous solution of oxalic

acid. The insoluble dimercury(I) oxalate precipitates immediately.
Optimal Conditions:

Stoichiometry: Use a slight excess of oxalic acid (5-10 mol%) to ensure complete conversion
of the mercury precursor.

Temperature: Reaction proceeds at ambient temperature (25°C) but can be accelerated with
moderate heating (40-50°C).

Reaction Time: Typically 2-6 hours for complete precipitation.
pH Control: Critical for high yield and purity. The optimal range is pH 3.0-5.0. Outside this

range, yield drops due to oxalate protonation (low pH) or mercury(I) ion hydrolysis (high pH).

The synthesis workflow can be visualized as follows:
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Start Reaction Setup

Prepare Hg₂(NO₃)₂ Solution Prepare H₂C₂O₄ Solution

Mix Solutions
with stirring

Control pH 3.0-5.0

Precipitate Forms
(Hg₂C₂O₄)

Purification & Drying

Pure Hg₂C₂O₄ Product

Click to download full resolution via product page

Purification and Analytical Data

After synthesis, purification is essential to achieve high-purity material. The table below compares common

techniques.
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Method Procedure
Achievable
Purity

Recovery
Rate

Recrystallization Dissolve crude product in warm (50-60°C)

dilute HNO₃ (0.1-0.5 M), then slow cooling [1].

98-99% [1] 85-92% [1]

Washing Multiple washing cycles (3-5) with deionized

water to remove soluble impurities [1].

95-97% [1] 95-98% [1]

Solvent
Washing

Wash with organic solvents like acetone or

ethanol to remove trace organics and water [1].

96-98% [1] Information

missing

Thermal Stability: Dimercury(I) oxalate is stable up to 200-250°C, above which it decomposes to

metallic mercury and carbon dioxide [1].

How to Locate the Crystal Structure

The absence of crystal structure data in the available literature means you may need to pursue these research

pathways:

Specialized Databases: Directly search the Cambridge Structural Database (CSD) or
Crystallography Open Database (COD) using the compound's formula or name. The COD search

results did not contain this specific structure [2].
Literature Search: Conduct a thorough review of older, foundational inorganic chemistry literature, as

this compound may have been studied before digital records were common.
Experimental Determination: If the structure is truly unknown, consider determining it yourself via

single-crystal X-ray diffraction. Growing suitable single crystals is a prerequisite for this analysis
[3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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